Cas no 54951-55-2 (1-(4-nitrophenyl)pent-1-en-3-one)
54951-55-2 structure
Product Name:1-(4-nitrophenyl)pent-1-en-3-one
CAS No:54951-55-2
MF:C11H11NO3
MW:205.209943056107
CID:943112
PubChem ID:5838015
Update Time:2025-04-19
1-(4-nitrophenyl)pent-1-en-3-one Chemical and Physical Properties
Names and Identifiers
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- 1-(4-nitrophenyl)pent-1-en-3-one
- 1,6-Heptadiene-3,5-dione, 1-(3-methoxy-4-hydroxyphenyl)-7-phenyl-; 1t-(4-nitro-phenyl)-pent-1-en-3-one; AGN-PC-000QOD; 1t-(4-Nitro-phenyl)-pent-1-en-3-on; 1t-(4-Hydroxy-3-methoxy-phenyl)-7t-phenyl-hepta-1,6-dien-3,5-dion; CTK0B8373; 1t-(4-hydroxy-3-methoxy-phenyl)-7t-phenyl-hepta-1,6-diene-3,5-dione; ACMC-20mxhh; (E)-1-(p-Nitrophenyl)-1-penten-3-on; (E)-1-(4-nitrophenyl)pent-1-en-3-one;
- 54951-55-2
- NSC-152772
- NSC152772
- (E)-1-(4-nitrophenyl)pent-1-en-3-one
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- Inchi: 1S/C11H11NO3/c1-2-11(13)8-5-9-3-6-10(7-4-9)12(14)15/h3-8H,2H2,1H3/b8-5+
- InChI Key: UXKOHIVGWGOZBF-VMPITWQZSA-N
- SMILES: O=C(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])CC
Computed Properties
- Exact Mass: 205.07393
- Monoisotopic Mass: 205.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.9A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.19
- Boiling Point: 335.1°C at 760 mmHg
- Flash Point: 155.4°C
- Refractive Index: 1.587
- PSA: 60.21
- LogP: 3.11030
1-(4-nitrophenyl)pent-1-en-3-one Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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